Cas no 54199-21-2 (2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile)
54199-21-2 structure
Product Name:2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile
CAS No:54199-21-2
MF:C10H19N3
MW:181.277961969376
CID:940065
Update Time:2023-08-02
2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 1-Piperazineacetonitrile,-alpha--methyl-4-(1-methylethyl)-(9CI)
- 2-(4-propan-2-ylpiperazin-1-yl)propanenitrile
- 2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile
- 2-(4-ISOPROPYLPIPERAZIN-1-YL)PROPANENITRILE
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- Inchi: 1S/C10H19N3/c1-9(2)12-4-6-13(7-5-12)10(3)8-11/h9-10H,4-7H2,1-3H3
- InChI Key: MVOWRIFCWYEJLH-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCN(C(C#N)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Topological Polar Surface Area: 30.3
2-[4-(Propan-2-yl)piperazin-1-yl]propanenitrile Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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